Cas no 176655-56-4 (Hydroxy Ritonavir)

• Product Name: Hydroxy Ritonavir
• CAS No: 176655-56-4
• MF: C₃₇H₄₈N₆O₆S₂
• MW: 736.943626403809
• CID: 825042
• PubChem ID: 71749331
• Update Time: 2025-08-02

Hydroxy Ritonavir Chemical and Physical Properties

Names and Identifiers

• Hydroxy Ritonavir
• 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-3-hydroxy-5-[[(2S)-2-[[[2-(2-hydroxypropan-2-yl)-1,3-thiazol-4-yl]methyl-methylcarbamoyl]amino]-3-methylbutanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate
• RITONAVIR HYDROXY METABOLITE
• Ritonavir IMpurity E (Hydroxy Ritonavir)
• [5S-(5R*,8R*,10R*,11R*)]-10-Hydroxy-1-[2-(1-hydroxy-1-Methylethyl)-4-thiazolyl]-2-Methyl-5-(1-Methylethyl)-3,6-dioxo-8,11-bis(phenylMethyl)-
• RITONAVIR IMPURITY, HYDROXYRITONAVIR- [USP IMPURITY]
• JN1D7K606N
• RITONAVIR IMPURITY E [EP IMPURITY]
• Thiazol-5-ylmethyl ((1S,2S,4S)-1-benzyl-2-hydroxy-4-(((2S)-2-((((2-(1-hydroxy-1-methylethyl)thiazol-4-yl)methyl)methylcarbamoyl)amino)-3-methylbutanoyl)amino)-5-phenylpentyl)carbamate
• Thiazol-5-ylmethyl ((2S,3S,5S)-3-hydroxy-5-((S)-2-(3-((2-(2-hydroxypropan-2-yl)thiazol-4-yl)methyl)-3-methylureido)-3-methylbutanamido)-1,6-diphenylhexan-2-yl)carbamate
• CHEMBL3544628
• Ritonavir impurity, hydroxyritonavir- [USP]
• CS-0140457
• F82775
• UNII-JN1D7K606N
• 2,7,10,12-Tetraazatridecanoic acid, 4-hydroxy-13-(2-(1-hydroxy-1-methylethyl)-4-thiazolyl)-12-methyl-9-(1-methylethyl)-8,11-dioxo-3,6-bis(phenylmethyl)-, 5-thiazolylmethyl ester, (3S,4S,6S,9S)-
• Q27281586
• J-011211
• 176655-56-4
• starbld0024018
• MS-31280
• DTXSID10170167
• Ritonavir specified impurity E [EP]
• RITONAVIR METABOLITE M2
• HY-137565
• Hydroxyritonavir
• CHEBI:172813

• Inchi： 1S/C37H48N6O6S2/c1-24(2)32(42-35(46)43(5)20-28-22-50-34(40-28)37(3,4)48)33(45)39-27(16-25-12-8-6-9-13-25)18-31(44)30(17-26-14-10-7-11-15-26)41-36(47)49-21-29-19-38-23-51-29/h6-15,19,22-24,27,30-32,44,48H,16-18,20-21H2,1-5H3,(H,39,45)(H,41,47)(H,42,46)/t27-,30-,31-,32-/m0/s1
• InChI Key： CLEDZMPJHBBTNZ-QJANCWQKSA-N
• SMILES： S1C=C(CN(C)C(N[C@H](C(N[C@@H](CC2C=CC=CC=2)C[C@@H]([C@H](CC2C=CC=CC=2)NC(=O)OCC2=CN=CS2)O)=O)C(C)C)=O)N=C1C(C)(C)O

Computed Properties

• Exact Mass: 736.30800
• Monoisotopic Mass: 736.30767562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 51
• Rotatable Bond Count: 18
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 223Ų

Experimental Properties

• PSA: 232.96000
• LogP: 6.25830

Hydroxy Ritonavir Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hydroxy Ritonavir

Recent Advances in Hydroxy Ritonavir (176655-56-4) Research: A Comprehensive Review

Hydroxy Ritonavir, a derivative of the well-known antiretroviral drug Ritonavir, has garnered significant attention in recent years due to its potential applications in the treatment of viral infections and other therapeutic areas. The compound, identified by the CAS number 176655-56-4, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential clinical benefits. This research briefing provides a comprehensive overview of the latest findings related to Hydroxy Ritonavir, focusing on its chemical characteristics, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural modifications of Hydroxy Ritonavir compared to its parent compound, Ritonavir. These modifications, which include the introduction of a hydroxyl group, have been shown to enhance the compound's bioavailability and metabolic stability. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize the molecular structure of Hydroxy Ritonavir (176655-56-4), providing valuable insights into its interactions with biological targets.

One of the key areas of investigation has been the antiviral activity of Hydroxy Ritonavir. In vitro and in vivo studies have demonstrated its potent inhibitory effects against a range of viruses, including HIV-1 and SARS-CoV-2. The compound's ability to inhibit viral proteases, particularly the main protease (Mpro) of SARS-CoV-2, has been a focal point of recent research. These findings suggest that Hydroxy Ritonavir could serve as a promising candidate for the development of broad-spectrum antiviral therapies.

In addition to its antiviral properties, Hydroxy Ritonavir has also been explored for its potential applications in oncology. Preliminary studies indicate that the compound may exhibit cytotoxic effects against certain cancer cell lines, possibly through the modulation of cellular pathways involved in apoptosis and cell cycle regulation. However, further research is needed to fully understand the underlying mechanisms and to evaluate the compound's safety and efficacy in clinical settings.

The pharmacokinetic profile of Hydroxy Ritonavir has also been a subject of recent investigation. Studies have shown that the compound exhibits favorable absorption and distribution characteristics, with improved plasma half-life compared to Ritonavir. These properties, combined with its enhanced metabolic stability, make Hydroxy Ritonavir a promising candidate for further drug development. Researchers are currently exploring various formulation strategies to optimize its delivery and therapeutic efficacy.

Despite these promising findings, several challenges remain in the development of Hydroxy Ritonavir as a therapeutic agent. Issues such as potential drug-drug interactions, long-term safety, and the emergence of resistance mechanisms need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academia and industry will be crucial in advancing the research and development of this compound.

In conclusion, Hydroxy Ritonavir (176655-56-4) represents a promising area of research in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its broad-spectrum biological activity, make it a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and to translate these findings into clinical applications.